Cas no 1394824-67-9 (2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane
• CAS No: 1394824-67-9
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD28976820
• CID: 5073866
• Update Time: 2026-03-01

2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane
• 2-[2-Bromo-5-(trifluoromethyl)phenyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[2-bromo-5-(trifluoromethyl)phenyl]-

• MDL： MFCD28976820
• Inchi： 1S/C10H8BrF3O2/c11-8-2-1-6(10(12,13)14)5-7(8)9-15-3-4-16-9/h1-2,5,9H,3-4H2
• InChI Key： KCURSTHQMHTKLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane

Exploring the Versatile Applications of 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 1394824-67-9) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 1394824-67-9) has emerged as a compound of significant interest. This bromo-trifluoromethylphenyl dioxolane derivative is widely recognized for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing properties and high reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane incorporates both a bromo substituent and a trifluoromethyl group, which contribute to its distinct chemical behavior. These functional groups enhance its utility in cross-coupling reactions, a topic frequently searched by chemists looking for efficient synthetic pathways. The compound's 1,3-dioxolane moiety also offers protection for carbonyl groups, a feature highly relevant in multi-step organic syntheses.

Recent trends in chemical research highlight the growing demand for fluorinated compounds, with 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane being no exception. Fluorinated molecules are gaining attention due to their enhanced metabolic stability and bioavailability, addressing common queries about improving drug efficacy. This compound's trifluoromethyl group aligns perfectly with these pharmaceutical development needs, making it a hot topic in medicinal chemistry forums and research publications.

In material science applications, the bromo-trifluoromethylphenyl dioxolane structure shows promise for creating advanced polymers with unique properties. Its ability to participate in polymerization reactions while introducing fluorine atoms into the polymer backbone answers many researchers' questions about developing high-performance materials with improved thermal and chemical resistance. This aspect is particularly relevant to industries seeking next-generation coatings and specialty plastics.

The synthetic versatility of 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 1394824-67-9) makes it a frequent subject in organic synthesis optimization discussions. Many chemists search for information about its reaction conditions and compatibility with various catalysts, reflecting the practical challenges faced in laboratory settings. Recent publications have demonstrated its effectiveness in palladium-catalyzed couplings, a technique that continues to dominate synthetic chemistry research.

Environmental considerations in chemical synthesis have brought attention to compounds like 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane that can potentially reduce synthetic steps. Its dual functionality addresses common search queries about atom economy and green chemistry principles, as it can serve multiple roles in a reaction sequence. This characteristic makes it particularly valuable in developing more sustainable synthetic routes, a growing concern in the chemical industry.

Analytical chemists have shown increasing interest in the spectroscopic properties of bromo-trifluoromethylphenyl dioxolane derivatives. The distinct NMR signatures and mass spectral patterns of this compound make it a useful model for method development, answering frequent questions about structural characterization techniques for complex organic molecules. These analytical applications further expand its utility beyond synthetic chemistry.

The commercial availability of 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 1394824-67-9) has grown significantly in recent years, reflecting its expanding applications. Suppliers often highlight its high purity grades and custom synthesis options, addressing common procurement concerns in research and development. This availability supports its increasing adoption across various chemical sectors, from academic laboratories to industrial-scale production.

Future research directions for this compound likely include exploration of its bioconjugation potential and catalytic applications, topics that are gaining traction in chemical literature. The presence of both halogen and fluorine functionalities in 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane creates opportunities for developing novel catalytic systems and biologically active molecules, areas that consistently generate significant interest in the scientific community.

As the chemical industry continues to evolve, compounds like 2-(2-Bromo-5-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 1394824-67-9) will remain at the forefront of innovation. Its unique combination of reactivity, structural features, and application versatility ensures its continued relevance in addressing current and future challenges in synthetic chemistry, pharmaceutical development, and advanced materials science.